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Compound of Interest

Compound Name: 2-Methoxy-5-methylaniline

Cat. No.: B041322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Methoxy-5-
methylaniline (also known as p-cresidine) in various organic solvents. Understanding the

solubility of this compound is critical for its application in chemical synthesis, purification,

formulation development, and toxicological studies. This document compiles available

qualitative and quantitative data, outlines a detailed experimental protocol for solubility

determination, and presents a logical workflow for these procedures.

Introduction
2-Methoxy-5-methylaniline is an aromatic amine used as an intermediate in the

manufacturing of various dyes and pigments.[1][2] Its physicochemical properties, particularly

its solubility in organic solvents, are fundamental parameters for process development,

ensuring reaction efficiency, and for the isolation of pure products. This guide aims to provide a

detailed resource for professionals working with this compound.

Solubility Data
Quantitative solubility data for 2-Methoxy-5-methylaniline in a wide range of organic solvents

is not extensively available in public literature. However, based on qualitative descriptions from

various sources, a solubility profile can be established. The compound is generally described

as soluble in several common organic solvents and slightly soluble in others.
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Table 1: Quantitative Solubility of 2-Methoxy-5-methylaniline in Various Solvents

Solvent Chemical Class
Qualitative
Solubility

Estimated
Quantitative
Solubility ( g/100
mL at 25°C)

Methanol Polar Protic
Slightly Soluble[3][4]

[5]
1 - 5

Ethanol Polar Protic Soluble[1][2][6] > 10

Acetone Polar Aprotic Soluble > 10

Ethyl Acetate Polar Aprotic
Slightly Soluble[3][4]

[5]
1 - 5

Toluene Non-polar Soluble > 10

Heptane Non-polar Sparingly Soluble < 1

Chloroform Halogenated
Slightly Soluble[1][2]

[6]
1 - 5

Diethyl Ether Ether Soluble[1][2][6] > 10

Benzene Aromatic Soluble[1][2][6] > 10

Petroleum Ether Non-polar Soluble[1][2][6] 1 - 10

Water Polar Protic
Slightly Soluble[1][2]

[3][4][7]

<0.1 g/100 mL at

22°C[4], 0.281

g/100mL at 25°C[2]

Disclaimer: The estimated quantitative solubility values are based on qualitative descriptions

and the typical behavior of structurally similar aromatic amines. For precise applications,

experimental determination is highly recommended.

Experimental Protocol for Solubility Determination
The following is a detailed gravimetric method for the quantitative determination of the solubility

of 2-Methoxy-5-methylaniline in an organic solvent. This method is based on established
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principles for solubility testing of solid organic compounds.

Objective: To quantitatively determine the equilibrium solubility of 2-Methoxy-5-methylaniline
in a selection of organic solvents at a specified temperature.

Materials and Equipment:

2-Methoxy-5-methylaniline (purity > 99%)

Selected organic solvents (analytical grade)

Analytical balance (readability ± 0.1 mg)

Temperature-controlled orbital shaker or magnetic stirrer with a hot plate

Thermostatic water bath

Calibrated thermometer

Glass vials with screw caps and PTFE septa (e.g., 20 mL)

Volumetric flasks (various sizes)

Pipettes and micropipettes

Syringe filters (0.45 µm, solvent-compatible membrane)

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 2-Methoxy-5-methylaniline to a series of glass vials.

Accurately pipette a known volume (e.g., 10 mL) of the desired organic solvent into each

vial.
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Securely cap the vials.

Place the vials in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25°C).

Agitate the mixtures for a sufficient time to reach equilibrium. A period of 24 to 48 hours is

generally recommended, with intermittent vigorous shaking.

Equilibration and Phase Separation:

After the equilibration period, cease agitation and allow the vials to stand undisturbed in

the temperature-controlled environment for at least 24 hours to allow the excess solid to

settle.

Sample Withdrawal and Analysis:

Carefully withdraw a known volume of the clear supernatant (e.g., 5 mL) using a pre-

warmed pipette to prevent premature crystallization.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, dry

volumetric flask.

Accurately weigh the flask containing the filtrate to determine the mass of the solution.

Solvent Evaporation and Mass Determination:

Evaporate the solvent from the flask under a gentle stream of nitrogen or in a rotary

evaporator at a controlled temperature.

Once the solvent is fully evaporated, place the flask in a drying oven at a temperature

below the melting point of 2-Methoxy-5-methylaniline (50-52°C) until a constant weight is

achieved.

Cool the flask in a desiccator before re-weighing to determine the mass of the dissolved

solid.

Calculation of Solubility:
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Calculate the solubility using the following formula:

Solubility ( g/100 mL) = (mass of dissolved solid / volume of aliquot) x 100

Safety Precautions: 2-Methoxy-5-methylaniline is harmful if swallowed and is a suspected

carcinogen.[3] All handling should be performed in a well-ventilated fume hood, and

appropriate personal protective equipment (gloves, lab coat, safety glasses) must be worn.

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining the solubility of 2-Methoxy-5-
methylaniline can be visualized as follows:
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Caption: Experimental workflow for solubility determination.

Conclusion
This technical guide provides a summary of the known solubility characteristics of 2-Methoxy-
5-methylaniline in various organic solvents, offering estimated quantitative data where precise

values are unavailable. The detailed experimental protocol and workflow diagram serve as a

practical resource for researchers and professionals requiring accurate solubility
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measurements for this compound. Given the importance of solubility in chemical and

pharmaceutical applications, the methodologies outlined here will facilitate more precise and

reliable scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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